Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate
Description
Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate, or EDAT, is an important chemical compound found in many scientific research applications. It is a heterocyclic compound and is used in various scientific studies, including in vivo and in vitro experiments. EDAT is a versatile molecule with a wide range of applications, from its use as a drug to its ability to study biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Agents
Thiophene derivatives have been recognized for their antimicrobial properties. Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate can be utilized in the synthesis of compounds with potential antimicrobial activity. These compounds can inhibit the growth of various bacteria and fungi, which is crucial in the development of new antibiotics .
Anti-inflammatory Drugs
Due to the anti-inflammatory properties of thiophene derivatives, this compound can be used to develop new anti-inflammatory drugs. These drugs can help in treating conditions like arthritis, where inflammation plays a key role in the disease process .
Anticancer Agents
The structural framework of thiophene is often included in molecules with anticancer activity. Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate could serve as a precursor in the synthesis of novel anticancer agents, potentially offering new treatments for various types of cancer .
Kinase Inhibition
Kinases are enzymes that play a significant role in the signaling pathways of cells. Inhibitors of these enzymes can be effective in treating diseases like cancer. This compound may be involved in the synthesis of kinase inhibitors, contributing to the development of targeted cancer therapies .
Antipsychotic Medications
Thiophene derivatives have been reported to possess antipsychotic effects. Therefore, this compound might be valuable in synthesizing new antipsychotic medications, which could be beneficial for patients suffering from mental health disorders such as schizophrenia .
Material Science Applications
Apart from medicinal chemistry, thiophene derivatives like Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate can also be applied in material science. They can act as complexing agents for metals and contribute to the development of novel materials with unique properties .
properties
IUPAC Name |
ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-4-18-15(17)13-12(8-19-14(13)16)11-6-5-9(2)7-10(11)3/h5-8H,4,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBGBEIKHJJZZLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=C(C=C(C=C2)C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10352749 |
Source
|
| Record name | ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10352749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate | |
CAS RN |
15854-10-1 |
Source
|
| Record name | Ethyl 2-amino-4-(2,4-dimethylphenyl)-3-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15854-10-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10352749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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